Cas no 1421515-40-3 (3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide)

• Product Name: 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide
• CAS No: 1421515-40-3
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6520340
• PubChem ID: 47420976
• Update Time: 2025-07-19

3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide
• AKOS024532083
• 1421515-40-3
• 3-CHLORO-N-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]BENZAMIDE
• 3-chloro-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide
• F6108-0090

• Inchi： 1S/C15H21ClN2O2/c1-20-10-9-18-7-5-14(6-8-18)17-15(19)12-3-2-4-13(16)11-12/h2-4,11,14H,5-10H2,1H3,(H,17,19)
• InChI Key： VXNORNZWRONGKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide

Professional Introduction to Compound with CAS No. 1421515-40-3 and Product Name: 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide

The compound with the CAS number 1421515-40-3 and the product name 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide incorporates a benzoamide moiety linked to a piperidine ring, which is further substituted with a chloro group and an N-(2-methoxyethyl) chain. Such a configuration suggests a high degree of versatility, enabling diverse interactions with biological targets.

In recent years, the exploration of piperidine derivatives has been extensively studied for their role in modulating various biological pathways. The presence of the piperidine ring in 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide enhances its pharmacological profile, making it a promising candidate for the development of novel therapeutic agents. The chloro substituent on the benzamide group introduces additional reactivity, allowing for further functionalization and customization. This feature is particularly valuable in medicinal chemistry, where precise structural modifications can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound.

The benzamide moiety is well-known for its role as a bioisostere in drug design, often replacing carboxylic acid groups to improve metabolic stability and solubility. The incorporation of this group in 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide not only enhances its solubility but also provides a site for hydrogen bonding interactions with biological targets. These interactions are crucial for the compound's binding affinity and efficacy. Furthermore, the N-(2-methoxyethyl) chain adds another layer of complexity, influencing both the compound's solubility and its ability to cross biological membranes.

Recent studies have highlighted the importance of piperidine derivatives in the development of drugs targeting neurological disorders. The structural features of 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide make it a particularly interesting candidate for investigating its potential in this area. The piperidine ring is known to be present in several FDA-approved drugs that act on central nervous system (CNS) receptors. This suggests that 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide may exhibit similar pharmacological effects, making it a valuable tool for further research.

Moreover, the compound's chemical properties have been investigated for their potential in modulating enzyme activity. Enzymes play a critical role in numerous biological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The unique structural features of 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide, including the benzoamide and piperidine moieties, provide multiple sites for interaction with enzymes. This has led to interest in exploring its potential as an inhibitor or activator of various enzymes relevant to diseases such as cancer, inflammation, and metabolic disorders.

The synthesis of 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro group on the benzamide ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this goal. These techniques not only improve efficiency but also enhance the overall quality of the final product.

In conclusion, 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its versatility makes it a valuable tool for further research into various therapeutic areas, particularly neurological disorders and enzyme modulation. As research continues to uncover new applications for this compound, it is expected that 3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide will play an increasingly important role in the development of novel therapeutic agents.